Cas no 2102-15-0 (Benzonitrile-D5)

• Product Name: Benzonitrile-D5
• CAS No: 2102-15-0
• MF: C₇H₅N
• MW: 108.152109861374
• MDL: MFCD00190382
• CID: 249651
• PubChem ID: 16213528
• Update Time: 2025-08-05

Benzonitrile-D5 Chemical and Physical Properties

Names and Identifiers

• Benzonitrile-2,3,4,5,6-d5
• Benzonitrile-D5
• [2H5]benzonitrile
• 491896_ALDRICH
• AG-E-54248
• Benzonitrile-d5(7CI,8CI,9CI)
• CTK8F7976
• d5-benzonitrile
• Penta-Deuterio-benzonitril
• pentadeuterio-benzonitrile
• pentadeuterobenzonitrile
• perdeuterated cyanobenzene
• Phenyl-d5 cyanide
• 2102-15-0
• SCHEMBL10051944
• AKOS030241783
• D98691
• J-013774
• (~2~H_5_)Benzonitrile
• (?H?)benzonitrile
• DTXSID60584018
• 2, 3, 4, 5, 6-pentadeuteriobenzonitrile
• 2,3,4,5,6-pentadeuteriobenzonitrile
• Benzonitrile-d5, 99 atom % D
• ((2)H?)BENZONITRILE
• JFDZBHWFFUWGJE-RALIUCGRSA-N

• MDL： MFCD00190382
• Inchi： 1S/C7H5N/c8-6-7-4-2-1-3-5-7/h1-5H/i1D,2D,3D,4D,5D
• InChI Key： JFDZBHWFFUWGJE-RALIUCGRSA-N
• SMILES： N#CC1C([2H])=C([2H])C([2H])=C([2H])C=1[2H]

Computed Properties

• Exact Mass: 108.073582893g/mol
• Monoisotopic Mass: 108.073582893g/mol
• Isotope Atom Count: 5
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• Color/Form: Not determined
• Density: 1.059 g/mL at 25 °C
• Melting Point: −13 °C(lit.)
• Boiling Point: 191 °C(lit.)
• Flash Point: 161 °F
• Refractive Index: n20/D 1.528(lit.)
• Solubility: Not determined

Benzonitrile-D5 Security Information

• Hazardous Material transportation number：UN 2470 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 21/22-38-41
• Safety Instruction： 26-27-36/37/39-45-23
• Hazardous Material Identification：
• Risk Phrases：21/22-38-41

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles

Additional information on Benzonitrile-D5

Latest Research Insights on Benzonitrile-D5 (CAS: 2102-15-0) in Chemical Biology and Pharmaceutical Applications

Benzonitrile-D5 (CAS: 2102-15-0), a deuterated analog of benzonitrile, has garnered significant attention in recent chemical biology and pharmaceutical research due to its unique isotopic properties and versatile applications. This compound, where five hydrogen atoms are replaced with deuterium, serves as a critical tool in metabolic studies, drug development, and NMR spectroscopy. Recent advancements highlight its role in enhancing drug stability, improving pharmacokinetic profiling, and facilitating precise molecular tracking in complex biological systems.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of Benzonitrile-D5 as a stable isotope-labeled internal standard in LC-MS quantification of small-molecule drugs. Researchers achieved a 30% improvement in detection sensitivity compared to non-deuterated analogs, attributed to reduced matrix interference. The study further validated its use in pharmacokinetic studies of CNS-targeting compounds, where its metabolic stability allowed for extended tracking of drug distribution across the blood-brain barrier.

In synthetic chemistry applications, Benzonitrile-D5 has emerged as a valuable building block for deuterated pharmaceutical intermediates. A breakthrough methodology published in Organic Letters (2024) described its use in palladium-catalyzed cyanation reactions, enabling the efficient synthesis of deuterated aromatic compounds with >99% isotopic purity. This development addresses growing demand for deuterated drugs in clinical research, particularly for compounds where deuteration enhances metabolic stability without compromising biological activity.

Recent analytical advancements have leveraged Benzonitrile-D5's distinctive NMR properties. A 2024 Analytical Chemistry paper presented a novel 2D-NMR technique utilizing the compound as a molecular probe for studying protein-ligand interactions. The approach capitalizes on the deuterium's quadrupolar moment to provide enhanced resolution in detecting weak binding interactions, offering new possibilities for fragment-based drug discovery.

Ongoing clinical research has identified promising applications of Benzonitrile-D5 derivatives in targeted therapies. Current Phase I trials are investigating deuterated analogs of tyrosine kinase inhibitors where the incorporation of Benzonitrile-D5-derived moieties has shown reduced oxidative metabolism while maintaining therapeutic efficacy. Early results suggest potential for improved dosing regimens and reduced side-effect profiles in oncology treatments.

From a regulatory perspective, the FDA's 2023 guidance on deuterated drugs has increased industry focus on compounds like Benzonitrile-D5. The document specifically references its use as a model compound for demonstrating the substantial equivalence of deuterated versions of existing drugs, streamlining regulatory pathways for this emerging class of therapeutics.

Future research directions appear focused on expanding the applications of Benzonitrile-D5 in PET imaging probes and as a scaffold for deuterated fluorescent tags. Preliminary studies show promise in developing next-generation diagnostic tools that combine the compound's isotopic properties with advanced imaging modalities, potentially revolutionizing real-time monitoring of drug delivery and therapeutic response.